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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of research-grade Acid
Yellow 199, a fluorescent azo dye with emerging applications in scientific research. This
document details its chemical and physical properties, identifies commercial suppliers, and
provides an adapted experimental protocol for its use in cellular imaging.

Core Properties and Specifications

Acid Yellow 199 (C.I. 14205) is a water-soluble, orange-colored azo dye. While traditionally
used in the textile industry, its fluorescent properties have led to its classification as a
fluorescent dye by some suppliers, suggesting its potential for use in biological imaging and
other research applications.[1]

Quantitative Data Summary

The following table summarizes the key technical specifications for research-grade Acid
Yellow 199, compiled from various suppliers and databases. Purity levels for research-grade
products are typically high, though it is always recommended to consult the supplier-specific
certificate of analysis.
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Property Value Reference(s)

sodium 4-[[4-(4-hydroxy-2-
) methyl-
Chemical Name ] [2]
phenyl)azophenyllamino]-3-

nitro-benzenesulfonate

C.l. Name Acid Yellow 199 [2]
CAS Number 70865-20-2 [3]
Molecular Formula C19H15N4aNaOeS [3]
Molecular Weight 450.40 g/mol [3]
Appearance Orange to dark orange powder  [2]
Purity (Research Grade) zii? (Typical, consult supplier MedchemExpress Data Sheet
Solubility Soluble in water [2]

Commercial Suppliers of Research-Grade Acid
Yellow 199

A number of chemical suppliers offer Acid Yellow 199. For research applications requiring high
purity and lot-to-lot consistency, it is crucial to source from vendors that provide detailed
technical data and certificates of analysis.
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. Noted
Supplier Grade/Product Name L .
Applications/information
Classified as a "Fluorescent
) Dye".[1] Provides a technical
MedchemExpress Acid yellow 199 ]
data sheet and handling
instructions.[1]
Alan Chemical Industries Acid Yellow 199
Provides MSDS and CAS
Sinoever Acid Yellow 199
number.
) ) Lists various international
World Dye Variety Acid Yellow 199 )
suppliers.[2]
_ . Aggregates data and lists
ChemicalBook Acid Yellow 199

multiple suppliers.

Experimental Applications and Protocols

While primarily documented in the context of industrial dyeing and, more recently,
bioremediation research, the fluorescent nature of Acid Yellow 199 opens up possibilities for
its use in biological imaging.[1][4] The following is an adapted, generalized protocol for the use
of Acid Yellow 199 as a fluorescent stain in fixed cells for microscopy.

Note: This protocol is based on general methodologies for fluorescent staining with azo dyes
and has not been specifically validated for Acid Yellow 199.[5] Researchers should consider
this a starting point and perform necessary optimizations for their specific cell type and

experimental setup.

Adapted Protocol: Fluorescent Staining of Fixed Cells
with Acid Yellow 199

Objective: To stain intracellular components of fixed mammalian cells for visualization by

fluorescence microscopy.

Materials:
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e Acid Yellow 199 (research grade)

¢ Phosphate-Buffered Saline (PBS), pH 7.4

o Formaldehyde (4% in PBS, for fixation)

e Triton X-100 or Saponin (0.1-0.5% in PBS, for permeabilization)

e Mounting medium with antifade reagent

e Glass coverslips and microscope slides

o Fluorescence microscope with appropriate filter sets (e.g., DAPI/FITC/TRITC)
Procedure:

o Cell Culture: Grow cells of interest on sterile glass coverslips in a petri dish or multi-well plate
to the desired confluency.

o Fixation:

o

Aspirate the culture medium.

[¢]

Gently wash the cells twice with PBS.

[e]

Add 4% formaldehyde in PBS and incubate for 15-20 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

[e]

e Permeabilization:
o Add 0.1-0.5% Triton X-100 or Saponin in PBS to the fixed cells.
o Incubate for 10-15 minutes at room temperature.
o Wash the cells three times with PBS for 5 minutes each.

e Staining:
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o Prepare a stock solution of Acid Yellow 199 (e.g., 1 mg/mL in deionized water).

o Dilute the stock solution in PBS to a working concentration (e.g., 1-10 pug/mL; this requires
optimization).

o Add the staining solution to the permeabilized cells and incubate for 20-60 minutes at
room temperature, protected from light.

o Aspirate the staining solution and wash the cells three to five times with PBS for 5 minutes
each to remove unbound dye.

e Mounting:

o Carefully mount the coverslip onto a microscope slide with a drop of antifade mounting
medium.

o Seal the edges of the coverslip with nail polish to prevent drying.
e Imaging:

o Visualize the stained cells using a fluorescence microscope. The optimal excitation and
emission wavelengths will need to be determined empirically. Based on the color of the
dye, excitation in the blue-green range (e.g., 450-490 nm) and emission in the yellow-
orange range (e.g., 520-580 nm) is a logical starting point.

Experimental Workflow Diagram
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Cell Preparation

1. Culture cells on coverslips

!

2. Fix with 4% Formaldehyde

!

3. Permeabilize with Triton X-100

Staining Procedure

4. Incubate with Acid Yellow 199 Solution

!

5. Wash to remove unbound dye

Visual|zation

6. Mount coverslip

!

7. Fluorescence Microscopy

Click to download full resolution via product page

Caption: Workflow for fluorescent staining of fixed cells using Acid Yellow 199.

Known Research Applications
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The primary documented research application of Acid Yellow 199 is in the field of
environmental science and bioremediation. A study by Yang et al. (2011) investigated the
decolorization of Acid Yellow 199 by the bacterium Shewanella oneidensis MR-1.[4] This
research provides insight into the chemical reduction of the azo bond in Acid Yellow 199 by
microbial processes.

Bioremediation Mechanism Overview

The decolorization of Acid Yellow 199 by S. oneidensis involves the enzymatic reduction of the
dye's azo bond (-N=N-). This process breaks the chromophore, leading to a loss of color. This
application, while not directly related to drug development, underscores the chemical reactivity
of the dye and its potential for modification or use in reduction-based assays.

Shewanella oneidensis MR-1

produces

Acid Yellow 199

Azoreductase Enzymes (Colored)

substrate

Azo Bond Reduction
(-N=N- to -NH2 H2N-)

Colorless Aromatic Amines

Click to download full resolution via product page

Caption: Decolorization pathway of Acid Yellow 199 by Shewanella oneidensis.

Safety and Handling
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As with any laboratory chemical, proper safety precautions should be taken when handling
Acid Yellow 199. It is advisable to consult the Safety Data Sheet (SDS) provided by the
supplier. General safety measures include:

o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

o Handling the powder in a well-ventilated area or a fume hood to avoid inhalation.

» Avoiding contact with skin and eyes.

Conclusion

Acid Yellow 199 is an azo dye with established industrial uses and emerging potential in
scientific research, particularly as a fluorescent probe. This guide provides a foundational
understanding of its properties, commercial availability, and a starting point for its application in
cellular imaging. Further research is warranted to fully characterize its photophysical properties
and validate its use in various biological assays. Researchers are encouraged to perform
thorough optimization and validation of the provided adapted protocols for their specific
experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Research-Grade Acid Yellow 199
for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553251#commercial-suppliers-of-research-grade-
acid-yellow-199]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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